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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical properties of Healon, a widely

used ophthalmic viscosurgical device (OVD), against other commercially available biomaterials

such as Provisc, Viscoat, and Amvisc. The selection of an appropriate OVD is critical for the

safety and efficacy of ocular surgery, with mechanical properties like viscoelasticity,

cohesiveness, and pseudoplasticity playing a pivotal role in surgical outcomes. This document

summarizes key performance data, details the experimental methodologies used for their

characterization, and provides visual workflows to aid in product selection.

Comparative Mechanical Properties of Ophthalmic
Viscosurgical Devices
The mechanical behavior of an OVD dictates its performance during different stages of

ophthalmic surgery. Cohesive OVDs, like Healon, are characterized by high viscosity and

molecular weight, making them ideal for creating and maintaining space within the anterior

chamber. Dispersive OVDs, such as Viscoat, have lower viscosity and molecular weight, which

allows them to coat and protect intraocular tissues effectively. The following tables summarize

the key mechanical and physical properties of Healon and its common alternatives.
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Product Composition
Molecular
Weight
(Daltons)

Viscosity (cP
at 1s⁻¹ shear
rate, 25°C)

Classification

Healon® PRO
1.0% Sodium

Hyaluronate
3.2 million 150,000 Cohesive

ProVisc®
1.0% Sodium

Hyaluronate
2.4 million 39,000 Cohesive

Viscoat®

3.0% Sodium

Hyaluronate,

4.0% Chondroitin

Sulfate

600,000 40,000 Dispersive

Amvisc®
1.2% Sodium

Hyaluronate
>1.0 million 40,000 Cohesive

Healon GV®

PRO

1.4% Sodium

Hyaluronate
5.0 million Not Specified Cohesive

Healon5® PRO
2.3% Sodium

Hyaluronate
Not Specified Not Specified Viscoadaptive

Amvisc® Plus
1.6% Sodium

Hyaluronate
>80,000 55,700

Medium/Cohesiv

e

Table 1: Comparative data for various ophthalmic viscosurgical devices. Data compiled from

publicly available product literature from Johnson & Johnson, Alcon, and Bausch + Lomb.[1][2]

[3]
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Product
Osmolality
(mOsm/kg)

pH Cannula Size

Healon® PRO 302 7.0 - 7.5 27G

ProVisc® 310 6.8 - 7.5 27G

Viscoat® 325 Not Specified 27G

Amvisc® 320 Not Specified 27G

Healon GV® PRO Not Specified 7.0 - 7.5 Not Specified

Healon5® PRO Not Specified Not Specified Not Specified

Amvisc® Plus 340 Not Specified 27G

Table 2: Additional physical properties of the compared ophthalmic viscosurgical devices. Data

compiled from publicly available product literature.[1][2][3]

Experimental Protocols
The characterization of the mechanical properties of OVDs is primarily conducted through

rheological measurements, with tensile strength testing being more relevant for solid or highly

cross-linked hydrogels.

Rheometry for Viscoelastic Properties (Based on ISO
15798:2013)
Rheological properties are determined using a rotational rheometer to understand the

viscoelastic behavior of the OVDs under different shear conditions, simulating their behavior

during surgical maneuvers.[4][5][6]

Objective: To measure the shear viscosity, complex viscosity (η*), elastic modulus (G'), and

viscous modulus (G'') of the OVD.

Equipment:

Rotational rheometer with a Peltier plate for temperature control.
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Cone-plate or parallel plate measuring system.

Methodology:

Sample Preparation: The OVD is allowed to equilibrate to the testing temperature (typically

25°C).

Loading: A sufficient amount of the OVD is carefully placed onto the lower plate of the

rheometer to ensure the gap between the plates is completely filled without air bubbles. A

standard loading sequence is used for consistency.

Oscillatory Testing (Frequency Sweep):

A strain-controlled frequency sweep is performed within the linear viscoelastic region

(LVER) of the material.

The test is conducted over a range of frequencies (e.g., 0.1 to 100 Hz) at a constant, low

strain.

This test measures the elastic (storage) modulus (G'), which represents the solid-like

behavior, and the viscous (loss) modulus (G''), which represents the liquid-like behavior,

as a function of frequency.

The complex viscosity (η*) is also determined, which is a measure of the total resistance

to flow under oscillatory shear.

Steady Shear Testing (Viscosity Curve):

The viscosity is measured over a range of shear rates (e.g., 0.001 s⁻¹ to 100 s⁻¹).

The shear rate is increased in logarithmic increments.

This test generates a flow curve, plotting viscosity as a function of shear rate, which

demonstrates the shear-thinning (pseudoplastic) nature of the OVD.

The zero-shear viscosity (η₀), the viscosity at very low shear rates, is a key parameter

obtained from this test.
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Tensile Strength Testing for Hydrogels
While not a standard test for ophthalmic viscosurgical devices which are typically gels, tensile

strength is a critical parameter for solid biomaterials and highly cross-linked hydrogels. No

specific tensile strength data for Healon, Provisc, Viscoat, or Amvisc was found in the reviewed

literature. A general protocol for hydrogel tensile testing is provided below.

Objective: To determine the ultimate tensile strength (UTS), elongation at break, and Young's

modulus of a hydrogel.

Equipment:

Universal Testing Machine (UTM) with a suitable load cell.

Custom grips for holding the hydrogel samples.

Molds for preparing standardized dumbbell-shaped specimens.

Methodology:

Sample Preparation: Hydrogel samples are prepared in standardized shapes (e.g.,

dumbbell-shaped) to ensure uniform stress distribution during the test.

Mounting: The specimen is carefully mounted between the grips of the UTM, ensuring it is

aligned with the direction of the pull and not pre-stressed.

Testing:

The UTM applies a uniaxial tensile load to the sample at a constant rate of extension until

the sample fractures.

The applied force and the corresponding elongation of the sample are continuously

recorded.

Data Analysis:

The engineering stress is calculated by dividing the applied force by the original cross-

sectional area of the sample.
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The engineering strain is calculated by dividing the change in length by the original length

of the sample.

A stress-strain curve is plotted.

The ultimate tensile strength (UTS) is the maximum stress the material can withstand.

The elongation at break is the maximum strain the material undergoes before fracturing.

The Young's modulus (a measure of stiffness) is calculated from the initial linear portion of

the stress-strain curve.

Visualizing OVD Selection and Application
The choice of OVD is highly dependent on the specific requirements of each step in a surgical

procedure like cataract surgery. The following diagrams illustrate the decision-making process

and a common surgical technique involving the use of different types of OVDs.
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Cataract Surgery Stage

Capsulorhexis

Phacoemulsification
Requirement:

Maintain Anterior Chamber Depth
Flatten Anterior Capsule

IOL Implantation
Requirement:

Protect Corneal Endothelium
Lubricate Instruments

OVD Removal
Requirement:

Create Space for IOL
Inflate Capsular Bag

Requirement:
Easy and Complete Removal

Select:
Cohesive OVD (e.g., Healon)

Select:
Dispersive OVD (e.g., Viscoat)

Consider:
Soft-Shell Technique

Select:
Cohesive OVD

Use:
Cohesive OVD

Click to download full resolution via product page

Caption: OVD selection workflow for different stages of cataract surgery.

The "Soft-Shell Technique" is a common strategy that leverages the properties of both cohesive

and dispersive OVDs to provide optimal surgical conditions.
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Initiate Soft-Shell Technique

Step 1: Inject Dispersive OVD
(e.g., Viscoat)

Action: Coats and protects
the corneal endothelium

Step 2: Inject Cohesive OVD
(e.g., Healon) under the dispersive layer

Action: Pushes dispersive OVD against endothelium
and deepens the anterior chamber Proceed with Phacoemulsification

Click to download full resolution via product page

Caption: Workflow for the Soft-Shell Technique in ophthalmic surgery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of the Mechanical Strength of
Healon and Other Ophthalmic Biomaterials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-
healon-against-other-biomaterials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-healon-against-other-biomaterials
https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-healon-against-other-biomaterials
https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-healon-against-other-biomaterials
https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-healon-against-other-biomaterials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

